Cas no 1247102-99-3 (1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one)

• Product Name: 1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one
• CAS No: 1247102-99-3
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 4771872
• Update Time: 2023-08-17

1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one
• 1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one

• Inchi： 1S/C13H24N2O/c14-9-12-6-3-7-15(10-12)13(16)8-11-4-1-2-5-11/h11-12H,1-10,14H2
• InChI Key： CAAXAOQHRSPOAW-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3